Cas no 89942-70-1 (2-Methyl-pyridine-3,5-dicarboxylic acid)
2-Methyl-pyridine-3,5-dicarboxylic acid is a heterocyclic dicarboxylic acid derivative with a pyridine core structure. Its key advantages include its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination compounds. The presence of both carboxylic acid groups at the 3- and 5-positions, along with the methyl substituent at the 2-position, offers distinct reactivity for selective functionalization. This compound is valued for its ability to form stable metal complexes, making it useful in catalysis and material science applications. Its rigid aromatic structure also contributes to its utility in designing ligands and building blocks for advanced chemical frameworks.
89942-70-1 structure
Product Name:2-Methyl-pyridine-3,5-dicarboxylic acid
CAS No:89942-70-1
MF:C8H7NO4
MW:181.145482301712
MDL:MFCD12828282
CID:1032116
PubChem ID:22574575
Update Time:2025-06-08
2-Methyl-pyridine-3,5-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-METHYLPYRIDINE-3,5-DICARBOXYLIC ACID
- 2-Methyl-pyridin-3,5-dicarbonsaeure
- 2-METHYL-PYRIDINE-3,5-DICARBOXYLIC ACID
- CS-0330456
- SB39716
- DTXSID50626633
- methylpyridine-3,5-dicarboxylic acid
- MFCD12828282
- 89942-70-1
- 2-Methylpyridine-3,5-dicarboxylicacid
- SCHEMBL6052889
- J-510093
- DB-330503
- 2-Methyl-pyridine-3,5-dicarboxylic acid
-
- MDL： MFCD12828282
- Inchi： 1S/C8H7NO4/c1-4-6(8(12)13)2-5(3-9-4)7(10)11/h2-3H,1H3,(H,10,11)(H,12,13)
- InChI Key： UIGBPUBMNDUKPL-UHFFFAOYSA-N
- SMILES： OC(C1=CC(C(=O)O)=CN=C1C)=O
Computed Properties
- Exact Mass: 181.03800
- Monoisotopic Mass: 181.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 87.5Ų
Experimental Properties
- PSA: 87.49000
- LogP: 0.78640
2-Methyl-pyridine-3,5-dicarboxylic acid Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methyl-pyridine-3,5-dicarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R0691-1g |
2-Methyl-pyridine-3,5-dicarboxylic acid |
89942-70-1 | 96% | 1g |
3375.21CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R0691-5g |
2-Methyl-pyridine-3,5-dicarboxylic acid |
89942-70-1 | 96% | 5g |
11787.79CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R0691-500mg |
2-Methyl-pyridine-3,5-dicarboxylic acid |
89942-70-1 | 96% | 500mg |
2111.63CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R0691-250mg |
2-Methyl-pyridine-3,5-dicarboxylic acid |
89942-70-1 | 96% | 250mg |
1484.07CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R0691-100mg |
2-Methyl-pyridine-3,5-dicarboxylic acid |
89942-70-1 | 96% | 100mg |
1161.82CNY | 2021-05-07 | |
| Chemenu | CM126372-1g |
2-methylpyridine-3,5-dicarboxylic acid |
89942-70-1 | 95% | 1g |
$282 | 2021-08-05 | |
| TRC | M342140-10mg |
2-Methyl-pyridine-3,5-dicarboxylic acid |
89942-70-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M342140-50mg |
2-Methyl-pyridine-3,5-dicarboxylic acid |
89942-70-1 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M342140-100mg |
2-Methyl-pyridine-3,5-dicarboxylic acid |
89942-70-1 | 100mg |
$ 160.00 | 2022-06-03 | ||
| Chemenu | CM126372-1g |
2-methylpyridine-3,5-dicarboxylic acid |
89942-70-1 | 95% | 1g |
$556 | 2023-02-18 |
2-Methyl-pyridine-3,5-dicarboxylic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
89942-70-1 (2-Methyl-pyridine-3,5-dicarboxylic acid) Related Products
- 3222-56-8(2-methylpyridine-3-carboxylic acid)
- 2602-36-0(3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-)
- 129477-22-1(2,5-Dimethylnicotinic acid)
- 23590-67-2(2-formylpyridine-3-carboxylic acid)
- 21636-09-9(2-methylpyridine-3-carboxylic acid hydrochloride)
- 22047-86-5(4,6-Dimethylnicotinic Acid Hydrochloride)
- 133897-06-0(2,4-dimethylpyridine-3-carboxylic acid hydrochloride)
- 5860-71-9(2,6-Dimethylnicotinic acid)
- 17106-13-7(2,4-Dimethylpyrrole-3-carboxylic Acid)
- 55314-30-2(2,4-Dimethylpyridine-3-carboxylic acid)
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